2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
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2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A617668-10mg |
2-Amino-5-chloropyrazine |
33332-29-5 | 10mg |
$ 50.00 | 2022-06-08 | ||
| TRC | A617668-50mg |
2-Amino-5-chloropyrazine |
33332-29-5 | 50mg |
$ 65.00 | 2022-06-08 | ||
| TRC | A617668-100mg |
2-Amino-5-chloropyrazine |
33332-29-5 | 100mg |
$ 80.00 | 2022-06-08 | ||
| Fluorochem | 079887-1g |
2-Amino-5-chloropyrazine |
33332-29-5 | 98% | 1g |
￡13.00 | 2022-03-01 | |
| Fluorochem | 079887-5g |
2-Amino-5-chloropyrazine |
33332-29-5 | 98% | 5g |
￡46.00 | 2022-03-01 | |
| Fluorochem | 079887-10g |
2-Amino-5-chloropyrazine |
33332-29-5 | 98% | 10g |
￡85.00 | 2022-03-01 | |
| Ambeed | A207833-1g |
2-Amino-5-chloropyrazine |
33332-29-5 | 98% | 1g |
$9.0 | 2024-04-20 | |
| Ambeed | A207833-5g |
2-Amino-5-chloropyrazine |
33332-29-5 | 98% | 5g |
$22.0 | 2024-04-20 | |
| Ambeed | A207833-10g |
2-Amino-5-chloropyrazine |
33332-29-5 | 98% | 10g |
$28.0 | 2024-04-20 | |
| Ambeed | A207833-25g |
2-Amino-5-chloropyrazine |
33332-29-5 | 98% | 25g |
$69.0 | 2024-04-20 |
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5-Chloropyrazin-2-amine, with the CAS number 33332-29-5, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 5-chloro-1H-pyrazin-2-amine, is a derivative of pyrazine, a six-membered heterocyclic compound with two nitrogen atoms. The presence of a chlorine atom at the 5-position imparts unique chemical and biological properties to this molecule, making it a valuable candidate for various applications.
The chemical structure of 5-chloropyrazin-2-amine consists of a pyrazine ring with a chlorine substituent at the 5-position and an amino group at the 2-position. This arrangement provides the molecule with distinct reactivity and binding capabilities, which are crucial for its potential therapeutic applications. The compound is typically synthesized through various chemical routes, including the reaction of 5-chloropyrazine with ammonia or other nitrogen-containing reagents.
In recent years, 5-chloropyrazin-2-amine has been extensively studied for its potential as an intermediate in the synthesis of pharmaceuticals and agrochemicals. One of the key areas of research has been its use as a building block in the development of novel antitubercular agents. Tuberculosis (TB) remains a significant global health challenge, and there is an urgent need for new drugs to combat drug-resistant strains of Mycobacterium tuberculosis. Studies have shown that derivatives of 5-chloropyrazin-2-amine exhibit potent antitubercular activity, making them promising candidates for further development.
Beyond its antitubercular properties, 5-chloropyrazin-2-amine has also been explored for its potential in other therapeutic areas. For instance, it has been investigated as a lead compound in the development of antiviral agents. Research has demonstrated that certain derivatives of this compound can inhibit the replication of various viruses, including influenza and HIV. The mechanism of action involves interfering with viral replication processes, thereby reducing viral load and mitigating disease progression.
In addition to its therapeutic applications, 5-chloropyrazin-2-amine has found utility in the field of materials science. Its unique electronic properties make it suitable for use in the synthesis of conductive polymers and other advanced materials. These materials have potential applications in electronics, energy storage, and other high-tech industries.
The safety profile of 5-chloropyrazin-2-amine is an important consideration in its development and use. Preclinical studies have generally shown that this compound is well-tolerated at therapeutic doses, although further research is needed to fully understand its long-term safety and potential side effects. Toxicological evaluations are ongoing to ensure that any products derived from this compound meet stringent safety standards.
In conclusion, 5-chloropyrazin-2-amine (CAS No. 33332-29-5) is a multifaceted compound with a wide range of potential applications in medicinal chemistry, pharmaceutical research, and materials science. Its unique chemical structure and biological properties make it a valuable candidate for further investigation and development. As research continues to advance, it is likely that new uses and derivatives of this compound will emerge, contributing to advancements in various scientific fields.
